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Abstract

Rivaroxaban, a direct Factor Xa inhibitor, is a widely prescribed anticoagulant for the
prevention and treatment of thromboembolic disorders.[1] The control of impurities in the drug
substance is a critical aspect of pharmaceutical development and manufacturing to ensure its
safety and efficacy.[2] This in-depth technical guide provides a comprehensive overview of the
spectroscopic data for Rivaroxaban EP Impurity J, a known process-related impurity. This
document will delve into the structural elucidation of Impurity J through the analysis of its mass
spectrometry, nuclear magnetic resonance (NMR), and infrared (IR) spectroscopy data.
Furthermore, detailed experimental protocols and the causality behind analytical choices are
discussed to provide a holistic understanding for researchers and drug development
professionals.
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Introduction to Rivaroxaban and the Significance of
Impurity Profiling

Rivaroxaban's complex synthesis pathway can lead to the formation of various impurities,
which can be categorized as process-related, degradation products, or synthetic by-products.
[1] Regulatory bodies like the European Pharmacopoeia (EP) and the United States
Pharmacopeia (USP) establish limits for these impurities to ensure the quality and safety of the
final drug product. Rivaroxaban EP Impurity J, also known as Rivaroxaban Pseudodimer or
Rivaroxaban Related Compound J, is a significant impurity that requires careful monitoring and
characterization.[3][4]

The chemical structure of Rivaroxaban EP Impurity J is 5-chloro-N-[[(5S)-3-[4-[(5-
chlorothiophene-2-carbonyl)-[2-[2-0x0-2-[[(5S)-2-0x0-3-[4-(3-0xomorpholin-4-yl)phenyl]-1,3-
oxazolidin-5-yljmethylamino]ethoxy]ethylJamino]phenyl]-2-oxo-1,3-oxazolidin-5-
ylImethyl]thiophene-2-carboxamide, with the CAS number 1632463-24-1, a molecular formula
of C3sH36Cl2N6O10S2, and a molecular weight of 871.8 g/mol .[4][5]

Structural Elucidation via Mass Spectrometry

Mass spectrometry is a cornerstone technique for the identification of impurities, providing vital
information about their molecular weight and fragmentation patterns.

Experimental Protocol: Electrospray lonization Mass
Spectrometry (ESI-MS)

¢ Instrumentation: A high-resolution mass spectrometer equipped with an electrospray
ionization (ESI) source.

o Sample Preparation: A dilute solution of the isolated impurity is prepared in a suitable solvent
system, typically a mixture of acetonitrile and water with a small amount of formic acid to
promote ionization.

e Method: The sample solution is infused into the ESI source. The analysis is performed in
positive ion mode to generate protonated molecular ions [M+H]* or other adducts like
[M+Na]*.
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» Rationale: ESI is a soft ionization technique that minimizes fragmentation, allowing for the
clear determination of the molecular ion. This is crucial for confirming the molecular weight of

the impurity.

Data Interpretation and Fragmentation Pathway

Published data indicates that the mass spectrum of Rivaroxaban Impurity J shows a molecular
ion peak at m/z 871 [M]*.[6] Another source reports a peak at m/z 892.8 corresponding to the
sodium adduct [M+Na]*.[2]

The fragmentation of Impurity J in the mass spectrometer can provide valuable structural
information. The molecule is expected to fragment at the amide and ether linkages.
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Caption: Workflow for NMR-based structural elucidation.

Functional Group Analysis by Fourier-Transform
Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a rapid and non-destructive technique used to identify the functional
groups present in a molecule.

Experimental Protocol: KBr Pellet Method
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e Instrumentation: An FTIR spectrometer.

o Sample Preparation: A small amount of the impurity is finely ground with dry potassium
bromide (KBr) and pressed into a thin pellet.

e Method: The KBr pellet is placed in the sample holder of the FTIR spectrometer, and the
spectrum is recorded.

o Rationale: The KBr pellet method is a common technique for analyzing solid samples,
providing a high-quality spectrum with minimal interference from the matrix.

Expected FTIR Spectral Features

Based on the structure of Rivaroxaban Impurity J, the following characteristic absorption bands
are expected in its FTIR spectrum:

Wavenumber (cm~?) Functional Group Vibration
~3350 Amide N-H Stretching
~1740 Oxazolidinone C=0 Stretching
~1650 Amide C=0 Stretching
~1600-1400 Aromatic C=C Stretching
~1250 C-0-C Stretching
~750 C-ClI Stretching

The IR spectrum of the parent drug, Rivaroxaban, shows characteristic peaks for the N-H
stretch (~3350 cm™1), the ester C=0 stretch (~1733 cm~1), and the amide C=0 stretch (~1644
cm™1). [7]The spectrum of Impurity J is expected to be broadly similar, with potential subtle
shifts due to the dimeric structure.

Conclusion

The structural elucidation of Rivaroxaban EP Impurity J is a critical step in ensuring the quality
and safety of Rivaroxaban drug products. This guide has synthesized available spectroscopic
data from mass spectrometry and *H NMR to provide a comprehensive profile of this impurity.
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While complete experimental details and certain spectral data (**3C NMR, FTIR, UV-Vis) are not

fully available in the public domain, this guide provides a robust framework for its identification

and characterization based on sound scientific principles and existing literature. The

methodologies and expected spectral features outlined herein serve as a valuable resource for

analytical scientists and researchers in the pharmaceutical industry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1144509?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1144509?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

